Cas no 155510-77-3 (27-Norolean-14-en-28-oicacid, 1-hydroxy-3-[(4-hydroxybenzoyl)oxy]-13-methyl-, (1b,3b,13a)- (9CI))

• Product Name: 27-Norolean-14-en-28-oicacid, 1-hydroxy-3-[(4-hydroxybenzoyl)oxy]-13-methyl-, (1b,3b,13a)- (9CI)
• CAS No: 155510-77-3
• MF: C₃₇H₅₂O₆
• MW: 592.805191993713
• CID: 146445
• PubChem ID: 3081903
• Update Time: 2025-04-19

27-Norolean-14-en-28-oicacid, 1-hydroxy-3-[(4-hydroxybenzoyl)oxy]-13-methyl-, (1b,3b,13a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 27-Norolean-14-en-28-oicacid, 1-hydroxy-3-[(4-hydroxybenzoyl)oxy]-13-methyl-, (1b,3b,13a)- (9CI)
• (4aS,6aS,6bR,8aS,10S,12R,12aR,14aS,14bS)-12-hydroxy-10-(4-hydroxybenzoyl)oxy-2,2,6b,9,9,12a,14a-heptamethyl-1,3,4,5,6a,7,8,8a,10,11,12,13,14,14b-tetradecahydropicene-4a-carboxylic acid
• 27-Norolean-14-en-28-oicacid, 1-hydroxy-3-[(4-hydroxybenzoyl)oxy]-13-methyl-, (1b,3b,13a)- (9C...
• (4aS,6bR,8aS,10S,12R,12aR,12bS,14aS,14bS)-12-hydroxy-10-{[(4-hydroxyphenyl)carbonyl]oxy}-2,2,6b,9,9,12a,14a-heptamethyl-1,3,4,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14a,14b-octadecahydropicene-4a(2H)-carboxylic acid
• 1-Hydroxy-3-((4-hydroxybenzoyl)oxy)-D-friedoolean-14-en-28-oic acid (1beta,3beta)-
• 1-Hydroxymaprounic 3-p-hydroxybenzoate
• D-Friedoolean-14-en-28-oic acid, 1-hydroxy-3-((4-hydroxybenzoyl)oxy)-, (1beta,3beta)-
• Hobz-ohmap
• 1beta-hydroxymaprounic acid 3-p-hydroxybenzoate
• NSC-692256
• CHEBI:66671
• 155510-77-3
• (4aS,6bR,8aS,10S,12R,12aR,12bS,14aS,14bS)-12-hydroxy-10-[(4-hydroxybenzoyl)oxy]-2,2,6b,9,9,12a,14a-heptamethyl-1,3,4,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14a,14b-octadecahydropicene-4a(2H)-carboxylic acid
• NSC692256
• 12-Hydroxy-10-[(4-hydroxybenzoyl)oxy]-2,2,6b,9,9,12a,14a-heptamethyl-1,3,4,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14a,14b-octadecahydropicene-4a(2H)-carboxylic acid
• CHEMBL449431
• DTXSID20935224
• BDBM50478511

• Inchi： 1S/C37H52O6/c1-32(2)18-19-37(31(41)42)17-14-25-34(5)15-12-24-33(3,4)29(43-30(40)22-8-10-23(38)11-9-22)20-28(39)36(24,7)26(34)13-16-35(25,6)27(37)21-32/h8-11,14,24,26-29,38-39H,12-13,15-21H2,1-7H3,(H,41,42)/t24-,26-,27-,28+,29-,34-,35+,36-,37+/m0/s1
• InChI Key： VGODRAUARQJBJM-FCWPOGGHSA-N
• SMILES： O[C@@H]1C[C@@H](C(C)(C)[C@@H]2CC[C@@]3(C)C4=CC[C@@]5(C(=O)O)CCC(C)(C)C[C@H]5[C@]4(C)CC[C@@H]3[C@]21C)OC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 592.376389
• Monoisotopic Mass: 592.376389
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 4
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 8.7

Experimental Properties

• Density: 1.21
• Boiling Point: 695.5°Cat760mmHg
• Flash Point: 211°C
• Refractive Index: 1.595

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Scalarane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Scalarane sesterterpenoids